Cas no 56689-43-1 (6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-)

6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl- structure
56689-43-1 structure
Product Name:6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-
CAS No:56689-43-1
MF:C24H38O3
MW:374.5567278862
CID:373989
PubChem ID:41969
Update Time:2025-04-19

6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-
    • 6,6-dimethyl-3-(2-methyloctan-2-yl)-6a,7,8,9,10,10a-hexahydrobenzo[c]chromene-1,9-diol
    • NABIDROX (CANBISOL, DIHYDRONABILONE)
    • CANBISOL
    • Canbisolum
    • Nabidrox
    • UNII-NZ1ZPC4WSF
    • 3-(1,1-Dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-6H-dibenzo[b,d]pyran-1,9-diol
    • Q14521943
    • BCP27609
    • NS00125618
    • (+-)-3-(1,1-Dimethylheptyl)-6abeta,7,8,9,10,10aalpha-hexahydro-6,6-dimethyl-6H-dibenzo(b,d)pyran-1,9-diol
    • BCP9000478
    • DTXSID00866582
    • SCHEMBL2109880
    • NZ1ZPC4WSF
    • Canbisol [INN]
    • Lilly 106990
    • CHEMBL2105525
    • (+/-)-3-(1,1-DIMETHYLHEPTYL)-6A.BETA.,7,8,9,10,10A.ALPHA.-HEXAHYDRO-6,6-DIMETHYL-6H-DIBENZO(B,D)PYRAN-1,9-DIOL
    • 6H-DIBENZO(B,D)PYRAN-1,9-DIOL, 3-(1,1-DIMETHYLHEPTYL)-6A,7,8,9,10,10A-HEXAHYDRO-6,6-DIMETHYL-
    • 56689-43-1
    • Inchi: 1S/C24H38O3/c1-6-7-8-9-12-23(2,3)16-13-20(26)22-18-15-17(25)10-11-19(18)24(4,5)27-21(22)14-16/h13-14,17-19,25-26H,6-12,15H2,1-5H3
    • InChI Key: UEKGZFCGRQYMRM-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C2CC(CCC2C1(C)C)O)O)C(C)(C)CCCCCC

Computed Properties

  • Exact Mass: 374.28200
  • Monoisotopic Mass: 374.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 6.8
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.033
  • PSA: 49.69000
  • LogP: 6.05580
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